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Compound of Interest

Compound Name:
methyl 4-methyl-1H-pyrrole-2-

carboxylate

CAS No.: 34402-78-3

Cat. No.: B1218618

Get Quote

For researchers, scientists, and professionals in drug development, the unambiguous

characterization of isomeric molecules is a critical step in ensuring the purity, efficacy, and

safety of synthesized compounds. Pyrrole derivatives, a cornerstone in medicinal chemistry,

often present as various isomers with distinct biological activities. This guide provides an in-

depth spectroscopic comparison of "methyl 4-methyl-1H-pyrrole-2-carboxylate" and its key

isomers, offering a practical framework for their differentiation using fundamental analytical

techniques.

This document will delve into the nuances of ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy,

and Mass Spectrometry (MS) to elucidate the structural subtleties that distinguish these closely

related molecules. The principles discussed are supported by experimental data and

established spectroscopic theories to provide a robust and reliable reference.
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The subject of our investigation is methyl 4-methyl-1H-pyrrole-2-carboxylate and its

constitutional isomers where the methyl group or the carboxylate group is positioned differently

on the pyrrole ring. The isomers under comparison are:

Methyl 4-methyl-1H-pyrrole-2-carboxylate (Target Compound)

Methyl 3-methyl-1H-pyrrole-2-carboxylate

Methyl 5-methyl-1H-pyrrole-2-carboxylate

Methyl 1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-methyl-1H-pyrrole-3-carboxylate

The structural differences among these isomers, though seemingly minor, give rise to unique

electronic environments for the constituent atoms, which are reflected in their respective

spectra.

Sample Preparation

Data Acquisition (400 MHz Spectrometer)

Data Processing

Weigh 5-10 mg (¹H) or 20-50 mg (¹³C) of sample Dissolve in 0.6-0.7 mL of deuterated solvent (e.g., CDCl₃) Transfer to a 5 mm NMR tube Lock and shim the spectrometer

Acquire ¹H spectrum (e.g., 16 scans)

Acquire ¹³C spectrum (e.g., 1024 scans)

Apply Fourier transform Phase and baseline correction Integrate ¹H signals and pick peaks
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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